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1. Introduction 3-(O)-Methylellagic acid is a naturally occurring compound, for example from Myrciaria

cauliflora, noted for its anti-inflammatory and antibacterial properties. A stable and accurately prepared

stock solution in DMSO is a prerequisite for reliable in vitro biological activity assays [1].

2. Physicochemical Properties The table below summarizes the key properties of 3-(O)-Methylellagic acid

essential for solution preparation.

Property Value / Description

CAS Number 51768-38-8 [1]

Molecular Formula C({15})H({8})O(_{8}) [1]

Molecular Weight 316.22 g/mol [1]

Appearance Solid powder [1]

Recommended
Storage

Powder: -20°C for 3 years; In solvent: -80°C for 6 months, -20°C for 1 month
[1]

3. Stock Solution Preparation Protocol

3.1. Materials and Equipment
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Pure 3-(O)-Methylellagic acid (≥98% purity, for research use only) [1].

High-Quality Anhydrous DMSO: Use a fresh, sealed bottle to prevent water absorption.
Analytical Balance (capable of weighing to 0.1 mg).

Sterile glass vial (e.g., 2 mL or 4 mL) with a tight-sealing cap.
Micropipettes and sterile tips.

Vortex mixer and/or sonication bath.
Personal protective equipment (lab coat, gloves, safety glasses).

3.2. Step-by-Step Procedure

Calculate Mass: Determine the mass of compound required for your desired stock solution

concentration and volume. For example, to prepare 1 mL of a 50 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)

Mass = 50 mM × 0.001 L × 316.22 g/mol = 15.81 mg

Weigh Compound: Tare the empty vial. Accurately weigh the calculated mass of 3-(O)-Methylellagic

acid powder and transfer it to the vial.

Add Solvent: Add the required volume of anhydrous DMSO to the vial. For the example, add 1 mL of

DMSO. It is recommended to start with 90% of the final volume.

Dissolve and Mix: Cap the vial tightly and vortex vigorously for 1-2 minutes. To aid complete

dissolution, sonicate the mixture in a sonication bath for 5-10 minutes.

Final Volume: After the solid has completely dissolved, add the remaining DMSO to reach the final

target volume (e.g., 1 mL). Vortex again to ensure homogeneity.

Aliquot and Store: Immediately aliquot the stock solution into smaller, sterile tubes to minimize

freeze-thaw cycles. Label the tubes clearly with the compound name, concentration, date, and your

initials. Store the aliquots at -20°C or -80°C protected from light [1].

4. Experimental Considerations

Solubility: The search results indicate that 3-(O)-Methylellagic acid "may dissolve in DMSO,"

suggesting it is a suitable solvent, but the exact solubility limit is not specified [1]. The protocol above
for a 50 mM solution is a suggested starting point.

Stability: For in vitro applications, frozen DMSO stock solutions are typically stable for at least one
month at -20°C and six months at -80°C [1].
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Sterility: For cell-based assays, filter-sterilize the stock solution using a compatible solvent-resistant

syringe filter (e.g., 0.2 µm PTFE) after dissolution under aseptic conditions.
Safety: DMSO is an excellent solvent that can rapidly penetrate the skin and carry dissolved

compounds with it. Handle all solutions with care using appropriate personal protective equipment.

5. Workflow Visualization The following diagram outlines the logical workflow for preparing and using the

stock solution in an experimental setting.
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Start Protocol

Calculate required mass
and weigh compound

Transfer powder
to glass vial

Add anhydrous DMSO
(90% final volume)

Vortex and sonicate
until fully dissolved

Adjust to final volume
with DMSO and mix

Aliquot into small tubes

Label and store at -20°C/-80°C

Thaw aliquot and use for
in vitro assays
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Important Notes on Available Information

Lack of Direct Protocol: The search results, while from supplier websites, do not contain a specific,

ready-to-use protocol for dissolving 3-(O)-Methylellagic acid in DMSO. The information presented
here is a synthesis of general best practices and the limited data available [1].

Distinguish Similar Compounds: Be aware that several structurally similar compounds exist, such
as 3,3'-Di-O-methylellagic acid (CAS 2239-88-5) and various glucosides (e.g., 3-(O)-methylellagic

acid 4'-O-alpha-L-rhamnopyranoside). These are distinct chemical entities with different molecular
weights and solubilities, and their preparation protocols are not interchangeable [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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